Cas no 2164105-60-4 (1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2164105-60-4
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 5945653
• PubChem ID: 165840182
• Update Time: 2025-05-25

1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1945830
• [1-(butan-2-yl)-3,3-difluorocyclobutyl]methanamine
• 2164105-60-4

• Inchi： 1S/C9H17F2N/c1-3-7(2)8(6-12)4-9(10,11)5-8/h7H,3-6,12H2,1-2H3
• InChI Key： QPDNOGGLUIRLLW-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C(C)CC)C1)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2164105-60-4 and Product Name: 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine

1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine, identified by its CAS number 2164105-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclobutyl core substituted with fluorine atoms and an aliphatic side chain. The presence of fluorine atoms in the molecular structure is particularly noteworthy, as fluorine can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug molecule.

The structural motif of 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine combines the rigidity of the cyclobutane ring with the flexibility of the butyl group, creating a molecule with potential applications in the development of novel therapeutic agents. The cyclobutane ring, being a saturated cyclic hydrocarbon, provides a stable scaffold that can be further functionalized to introduce various pharmacophores. The substitution of two hydrogen atoms at the 3-position with fluorine atoms (3,3-difluorocyclobutyl) introduces electron-withdrawing effects and can modulate the reactivity and binding affinity of the molecule.

The butyl side chain at the 1-position adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and interaction with biological targets. This compound is particularly interesting because it represents a convergence of structural features that are often sought after in drug discovery: rigidity for precise targeting, fluorine substitution for metabolic stability and lipophilicity modulation, and an aliphatic side chain for functionalization.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmaceutical intermediates and active ingredients. The 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine structure aligns well with this trend, as fluorinated cycloalkanes have shown promise in various therapeutic areas. For instance, fluorinated analogs of existing drugs have often demonstrated improved pharmacological profiles, including enhanced bioavailability and prolonged half-life. The CAS No. 2164105-60-4 compound is no exception and holds potential for similar advantages.

One of the key aspects that make this compound intriguing is its potential role as a building block for more complex molecules. In medicinal chemistry, simple precursors like 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine are often used to synthesize larger scaffolds through various chemical transformations. These transformations can include nucleophilic substitutions, eliminations, or additions, allowing chemists to tailor the molecular structure to specific biological targets.

The use of fluorine in pharmaceuticals is well-documented for its ability to enhance molecular interactions with biological targets. Fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation, which can lead to longer-lasting effects when administered as a drug. Additionally, fluorine substitution can influence lipophilicity, which is critical for drug absorption and distribution within the body. The dual fluorination at the 3-position in 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine suggests that this compound may exhibit favorable properties in these regards.

Recent studies have begun to explore the potential applications of fluorinated cyclobutanes in drug development. For example, researchers have investigated their use as intermediates in the synthesis of antiviral and anticancer agents. The unique electronic properties introduced by fluorine substitution can alter how these molecules interact with enzymes or receptors involved in disease pathways. The structural features of 1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine make it a promising candidate for such applications.

The butyl side chain at the 1-position also offers opportunities for further functionalization. By introducing additional substituents or modifying this chain, chemists can fine-tune the properties of the molecule to achieve desired pharmacological effects. This flexibility is particularly valuable in drug discovery pipelines where multiple iterations are often required to optimize a lead compound.

In conclusion,1-(butan-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2164105-60-4) represents an interesting compound with potential applications in pharmaceutical research and development. Its unique structural features—combining a cyclobutane core with fluorine substitution and an aliphatic side chain—make it a versatile building block for novel therapeutic agents. As research continues to uncover new uses for fluorinated compounds, this molecule may play an important role in addressing unmet medical needs.